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Cat. No.: B146200 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of Hexanamide, offering procedural guidance to

maintain a safe laboratory environment.

Hexanamide, also known as caproamide, is a fatty amide that appears as colorless crystals.[1]

It is utilized in organic synthesis and as an intermediate in the production of various chemicals,

including pharmaceuticals.[2] While essential for various research applications, improper

disposal can pose risks to personnel and the environment. Adherence to the following

procedures will ensure safe handling and compliant disposal.

Health and Safety Hazards
Hexanamide is classified as a hazardous substance with the following primary concerns:

Skin Irritation: Causes skin irritation.[3][4]

Eye Irritation: Causes serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation.[4][5]

Harmful if Swallowed: Acute oral toxicity.[4][6]

It is crucial to wear appropriate personal protective equipment (PPE), including gloves, safety

glasses or goggles, and a lab coat when handling Hexanamide.[3][4] All handling should be
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performed in a well-ventilated area, preferably within a chemical fume hood.[3][6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Hexanamide.

Property Value Source

Molecular Formula C6H13NO [1][2][7]

Molar Mass 115.17 g/mol [1]

Melting Point 100-102 °C [7][8]

Boiling Point 255 °C [7]

Density 0.999 g/cm³ at 20°C [1][7]

Water Solubility Slightly soluble [9]

Vapor Pressure 0.00374 mmHg [1]

Experimental Protocol: Spill Management
In the event of a Hexanamide spill, immediate and appropriate action is necessary to mitigate

exposure and contamination.

Methodology:

Ensure Safety: Immediately alert others in the vicinity and ensure the area is well-ventilated.

If the spill is large or in a poorly ventilated area, evacuate and contact the appropriate safety

officer.[3][9]

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat. For larger spills, respiratory protection may be necessary.[3][4]

Contain the Spill: For solid spills, dampen the material with alcohol to prevent dust from

becoming airborne.[9]
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Collect the Material: Carefully transfer the dampened Hexanamide into a suitable, clearly

labeled waste container. Use absorbent paper dampened with alcohol to pick up any

remaining residue.[9]

Decontaminate the Area: Wash the contaminated surface with alcohol, followed by a

thorough washing with a strong soap and water solution.[9]

Dispose of Contaminated Materials: Seal the absorbent paper and any contaminated

clothing in a vapor-tight plastic bag for eventual disposal as chemical waste.[9]

Seek Verification: Do not re-enter the contaminated area until a safety officer has verified

that it has been properly cleaned.[9]

Disposal Procedures
The final disposal of Hexanamide waste is subject to federal, state, and local regulations.

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[3][6] The following workflow provides a logical sequence for the proper

disposal of Hexanamide waste.
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Step 1: In-Lab Handling & Segregation

Step 2: Temporary Storage

Step 3: Documentation & Classification

Step 4: Final Disposal

Collect Hexanamide Waste
(Solid waste, contaminated PPE, and cleaning materials)

Place in a Designated, Labeled,
and Sealed Waste Container

Store the Waste Container in a
Designated Chemical Waste Storage Area

Ensure Storage Area is Cool, Dry,
and Well-Ventilated

Consult Safety Data Sheet (SDS)
and Local Regulations

Determine if Hexanamide Waste is
Classified as Hazardous

Complete Hazardous Waste Manifest
(if applicable)

Arrange for Pickup by a
Licensed Chemical Waste Disposal Contractor

Provide Completed Manifest to the Contractor

Click to download full resolution via product page

Hexanamide Disposal Workflow
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Disposal Protocol Steps:

Waste Segregation: Collect all Hexanamide waste, including unused product, contaminated

materials from spills, and empty containers, in a designated and clearly labeled waste

container.

Container Management: Ensure the waste container is appropriate for solid chemical waste,

is kept closed, and is in good condition.

Consult Regulations: Before disposal, consult your institution's environmental health and

safety (EHS) office and review local, state, and federal regulations for chemical waste

disposal.[3]

Hazardous Waste Determination: As the waste generator, you must determine if the

Hexanamide waste meets the criteria for hazardous waste as defined by regulatory

agencies.[3][6]

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste

disposal company. Do not attempt to dispose of Hexanamide down the drain or in regular

trash.[6]

By following these procedures, laboratory professionals can handle and dispose of

Hexanamide in a manner that ensures their safety and protects the environment. Always

prioritize safety and regulatory compliance in all chemical handling and disposal activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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